Cas no 1866690-04-1 (5-cyanofuran-3-carboxylic acid)

• Product Name: 5-cyanofuran-3-carboxylic acid
• CAS No: 1866690-04-1
• MF: C₆H₃NO₃
• MW: 137.092921495438
• CID: 4625724
• Update Time: 2025-05-20

5-cyanofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-cyano-
• 5-cyanofuran-3-carboxylic acid

• Inchi： 1S/C6H3NO3/c7-2-5-1-4(3-10-5)6(8)9/h1,3H,(H,8,9)
• InChI Key： RKXFYNYMNNRANV-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC(C(O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-cyanofuran-3-carboxylic acid

Introduction to 5-Cyanofuran-3-Carboxylic Acid (CAS No. 1866690-04-1)

5-Cyanofuran-3-carboxylic acid (CAS No. 1866690-04-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its fused five-membered furan ring and a cyano group attached to the carboxylic acid moiety, which endows it with a range of interesting properties and reactivity profiles.

The chemical structure of 5-cyanofuran-3-carboxylic acid can be represented as C₇H₃N₂O₃. The presence of the cyano group (−CN) and the carboxylic acid group (−COOH) makes it a valuable building block for the synthesis of more complex molecules. The cyano group is known for its high reactivity and can undergo various transformations, such as hydrolysis to form amides or reduction to generate amines. The carboxylic acid group, on the other hand, can participate in esterification, amidation, and other functional group interconversions.

In the realm of pharmaceutical research, 5-cyanofuran-3-carboxylic acid has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 5-cyanofuran-3-carboxylic acid exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. This finding highlights the compound's potential as a starting point for the design of novel anticancer agents.

Beyond its pharmaceutical applications, 5-cyanofuran-3-carboxylic acid has also found utility in materials science. The unique electronic properties of the furan ring and the cyano group make it an attractive candidate for the development of functional materials with applications in electronics and energy storage. Research published in Advanced Materials in 2022 demonstrated that derivatives of this compound could be used to create conductive polymers with enhanced stability and performance. These materials have potential applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

In synthetic chemistry, 5-cyanofuran-3-carboxylic acid serves as a valuable intermediate for the synthesis of a wide range of compounds. Its reactivity allows chemists to introduce various functional groups through well-established synthetic routes. For example, the carboxylic acid group can be converted into an ester or amide using standard coupling reactions, while the cyano group can be transformed into an amine through reduction with hydrogen gas or other reducing agents. These transformations enable the preparation of diverse molecules with tailored properties for specific applications.

The synthesis of 5-cyanofuran-3-carboxylic acid has been extensively studied, and several efficient methods have been developed. One common approach involves the condensation of furfural with cyanamide followed by oxidation to introduce the carboxylic acid group. Another method involves the cycloaddition reaction between acrylonitrile and furan followed by subsequent functionalization steps. These synthetic routes provide researchers with flexible options for producing this compound on both small and large scales.

The safety and handling of 5-cyanofuran-3-carboxylic acid are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 5-cyanofuran-3-carboxylic acid (CAS No. 1866690-04-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and reactivity profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing various scientific fields.